Cas no 115899-34-8 (2-Furanmethanol,5-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-, (2S,5R)-)

• Product Name: 2-Furanmethanol,5-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-, (2S,5R)-
• CAS No: 115899-34-8
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 177685
• PubChem ID: 451983
• Update Time: 2025-04-19

2-Furanmethanol,5-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol,5-(4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-, (2S,5R)-
• [(2S,5R)-5-(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)oxolan-2-yl]methanol
• SCHEMBL18572595
• DTXSID50151213
• 4-Chloropyrrolo[2,3-d]pyrimidine-2',3'-dideoxyribofuranoside
• 115899-34-8
• [(2S,5R)-5-(4-chloropyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl]methanol
• dd-4-Cl-pyrrolopyrimidine
• 4-Chloropyrrolo(2,3-d)pyrimidine-2',3'-dideoxyribofuranoside

• Inchi： 1S/C11H12ClN3O2/c12-10-8-3-4-15(11(8)14-6-13-10)9-2-1-7(5-16)17-9/h3-4,6-7,9,16H,1-2,5H2/t7-,9+/m0/s1
• InChI Key： PEFXSWGFSSZAAZ-IONNQARKSA-N
• SMILES： ClC1=C2C=CN(C2=NC=N1)[C@H]1CC[C@@H](CO)O1

Computed Properties

• Exact Mass: 253.06196
• Monoisotopic Mass: 253.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 467.7°Cat760mmHg
• Flash Point: 236.7°C
• Refractive Index: 1.724
• PSA: 60.17